4-ethyl-4-fluoropiperidine, trifluoroacetic acid
Overview
Description
4-ethyl-4-fluoropiperidine (4-EFP) is a synthetic compound that is commonly used in the synthesis of trifluoroacetic acid (TFA). 4-EFP is a fluorinated piperidine derivative that is used in a variety of applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its unique structure and properties make it an attractive choice for a wide range of research and industrial applications.
Scientific Research Applications
4-ethyl-4-fluoropiperidine, trifluoroacetic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of TFA, which is an important reagent in organic synthesis. It is also used as a catalyst in the synthesis of a variety of organic compounds. Additionally, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is not well understood. However, it is believed that its unique structure and properties allow it to interact with other organic compounds in a variety of ways. For example, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is believed to act as a Lewis acid, which means that it can donate an electron pair to form a covalent bond with another molecule. Additionally, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is believed to interact with other molecules through hydrogen bonding and other non-covalent interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethyl-4-fluoropiperidine, trifluoroacetic acid are not well understood. However, it is believed that 4-ethyl-4-fluoropiperidine, trifluoroacetic acid can interact with proteins, enzymes, and other molecules in the body in a variety of ways. Additionally, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is believed to be able to bind to DNA and interfere with gene expression.
Advantages and Limitations for Lab Experiments
4-ethyl-4-fluoropiperidine, trifluoroacetic acid has several advantages for use in lab experiments. It is a relatively stable compound, which makes it easy to handle and store. Additionally, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is a relatively inexpensive reagent, which makes it a cost-effective choice for use in lab experiments. However, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is a toxic compound and should be handled with care. Additionally, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is a volatile compound and should be stored in a tightly sealed container.
Future Directions
The future of 4-ethyl-4-fluoropiperidine, trifluoroacetic acid is promising. Scientists are exploring its potential applications in a variety of fields, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, researchers are exploring the potential of using 4-ethyl-4-fluoropiperidine, trifluoroacetic acid as a catalyst in the synthesis of a variety of organic compounds. Additionally, researchers are exploring the potential of using 4-ethyl-4-fluoropiperidine, trifluoroacetic acid to modulate gene expression. Finally, researchers are exploring the potential of using 4-ethyl-4-fluoropiperidine, trifluoroacetic acid to develop new drugs and treatments for a variety of diseases and conditions.
Synthesis Methods
4-ethyl-4-fluoropiperidine, trifluoroacetic acid can be synthesized in a two-step process. The first step involves the conversion of 4-chloropiperidine to 4-fluoropiperidine by treating it with N-fluoro-1,1,1,2-tetrahydro-2-oxo-3-chloro-2-fluoro-1-acetamide (FTO). The second step involves the conversion of 4-fluoropiperidine to 4-ethyl-4-fluoropiperidine by treating it with ethyl bromide. This two-step process is a simple and efficient method for the synthesis of 4-ethyl-4-fluoropiperidine, trifluoroacetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-4-fluoropiperidine, trifluoroacetic acid involves the reaction of 4-ethylpiperidine with fluorine gas to form 4-ethyl-4-fluoropiperidine, which is then reacted with trifluoroacetic acid to form the final product.", "Starting Materials": [ "4-ethylpiperidine", "Fluorine gas", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: 4-ethylpiperidine is reacted with fluorine gas in the presence of a catalyst such as iron or nickel to form 4-ethyl-4-fluoropiperidine.", "Step 2: The resulting 4-ethyl-4-fluoropiperidine is then reacted with trifluoroacetic acid in the presence of a dehydrating agent such as thionyl chloride or phosphorus pentoxide to form the final product, 4-ethyl-4-fluoropiperidine, trifluoroacetic acid." ] } | |
CAS RN |
2742660-46-2 |
Molecular Formula |
C9H15F4NO2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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